Cas no 716-17-6 (1,2-Propanediol,3-(6-amino-9H-purin-9-yl)-)

1,2-Propanediol,3-(6-amino-9H-purin-9-yl)- structure
716-17-6 structure
Product Name:1,2-Propanediol,3-(6-amino-9H-purin-9-yl)-
CAS No:716-17-6
MF:C8H11N5O2
MW:209.205240488052
CID:565908
PubChem ID:114769
Update Time:2025-04-19

1,2-Propanediol,3-(6-amino-9H-purin-9-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-(6-amino-9H-purin-9-yl)-
    • (+/-)-DHPA
    • (+-)-3-(6-Amino-9H-purin-9-yl)-1,2-propanediol
    • (R,S)-3-(6-Amino-9H-purin-9-yl)-1,2-propanediol
    • (R,S)-9-(2,3-Dihydroxypropyl)adenine
    • 1,2-Propanediol, 3-(6-amino-9H-purin-9-yl)-, (+-)-
    • 1,2-Propanediol, 3-(6-amino-9H-purin-9-yl)-, (R,S)-
    • 9-D-(2,3-Dihydroxypropyl)adenine
    • NCI60_008824
    • 9-(2,3-Dihydroxypropyl)adenine
    • Oprea1_582201
    • Oprea1_333016
    • NSC627616
    • EU-0000417
    • CHEMBL11390
    • 716-17-6
    • BDBM50105900
    • (2s)-3-(6-amino-9h-purin-9-yl)propane-1,2-diol
    • AKOS016037915
    • 9H-Purine-9-propanol,6-amino-.alpha.-hydroxy-
    • AKOS000291492
    • 3-(6-Amino-9H-purin-9-yl)-1,2-propanediol
    • (2R)-3-(6-aminopurin-9-yl)propane-1,2-diol
    • 9-(2,3-Dihydroxypropyl)-adenine
    • 3-(6-aminopurin-9-yl)propane-1,2-diol
    • (S)-DHPA
    • SR-01000391791
    • NSC-627616
    • CCG-103409
    • DTXSID201270022
    • HMS1677K18
    • SR-01000391791-1
    • SCHEMBL936287
    • Inchi: 1S/C8H11N5O2/c9-7-6-8(11-3-10-7)13(4-12-6)1-5(15)2-14/h3-5,14-15H,1-2H2,(H2,9,10,11)
    • InChI Key: GSLQFBVNOFBPRJ-UHFFFAOYSA-N
    • SMILES: OC(CO)CN1C=NC2=C(N)N=CN=C12

Computed Properties

  • Exact Mass: 209.09143
  • Monoisotopic Mass: 209.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.5
  • Topological Polar Surface Area: 110A^2

Experimental Properties

  • Density: 1.73
  • Boiling Point: 577.8°C at 760 mmHg
  • Flash Point: 303.2°C
  • Refractive Index: 1.788
  • PSA: 110.08
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